N-{2-[2-(2,5-dioxopyrrolidin-1-yl)ethoxy]ethyl}-1-[3-(trifluoromethyl)phenyl]methanesulfonamide

• IUPAC Name: N-[2-[2-(2,5-dioxopyrrolidin-1-yl)ethoxy]ethyl]-1-[3-(trifluoromethyl)phenyl]methanesulfonamide
• InChI: InChI=1S/C16H19F3N2O5S/c17-16(18,19)13-3-1-2-12(10-13)11-27(24,25)20-6-8-26-9-7-21-14(22)4-5-15(21)23/h1-3,10,20H,4-9,11H2
• InChI Key: VOVWURYOGZDVJJ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1=O)CCOCCNS(=O)(=O)CC2=CC(=CC=C2)C(F)(F)F
• Molecular Formula: C16H19F3N2O5S
• Molecular Weight: 408.4 g/mol
• CAS No.: 2097864-91-8

Description

N-{2-[2-(2,5-dioxopyrrolidin-1-yl)ethoxy]ethyl}-1-[3-(trifluoromethyl)phenyl]methanesulfonamide is a useful research compound. Its molecular formula is C16H19F3N2O5S and its molecular weight is 408.39. The purity is usually 95%.
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Scientific Research Applications

Molecular and Supramolecular Structures

Research on N-[2-(pyridin-2-yl)ethyl] derivatives of methanesulfonamide focuses on their molecular and supramolecular structures. These compounds exhibit interesting torsion angles and hydrogen bonding patterns, influencing their molecular assembly and potential for forming dimers, layers, or chains in their solid-state structures. Such characteristics are essential for understanding the chemical behavior and designing materials with specific properties (Jacobs et al., 2013).

Synthesis and Crystal Structure Analysis

The synthesis and ab initio structure determination from powder X-ray diffraction of nimesulide derivatives, which share a common sulfonamide group, highlight techniques for analyzing complex molecules. These studies provide insights into the intermolecular interactions and molecular surface electrostatic potential, crucial for drug design and material science applications (Dey et al., 2016).

Catalysis and Transfer Hydrogenation

The development of Cp*Ir(pyridinesulfonamide)Cl precatalysts for the transfer hydrogenation of ketones showcases the application of sulfonamide derivatives in catalysis. These precatalysts facilitate the hydrogenation of various ketones without the need for basic additives or halide abstractors, simplifying the process and making it more environmentally friendly (Ruff et al., 2016).

Synthesis of Chiral Pyrrolidin-3-ones

The rearrangement of threonine and serine-based N-(3-phenylprop-2-yn-1-yl) sulfonamides into chiral pyrrolidin-3-ones presents a methodology for synthesizing complex organic structures. This research indicates the potential for creating bioactive molecules or intermediates for pharmaceutical applications (Králová et al., 2019).

Self-assembly and Material Science

Studies on diethyltin-based assemblies derived from sulfonate-phosphonate ligands demonstrate applications in material science, particularly in the design of three-dimensional structures with potential uses in catalysis, separation, and storage (Shankar et al., 2011).